Cas no 2229551-07-7 (2-methyl-1-3-nitro-5-(trifluoromethyl)phenylpropan-2-amine)

• Product Name: 2-methyl-1-3-nitro-5-(trifluoromethyl)phenylpropan-2-amine
• CAS No: 2229551-07-7
• MF: C₁₁H₁₃F₃N₂O₂
• MW: 262.228333234787
• CID: 6341578
• PubChem ID: 165852956
• Update Time: 2025-05-24

2-methyl-1-3-nitro-5-(trifluoromethyl)phenylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-3-nitro-5-(trifluoromethyl)phenylpropan-2-amine
• 2229551-07-7
• 2-methyl-1-[3-nitro-5-(trifluoromethyl)phenyl]propan-2-amine
• EN300-1961587

• Inchi： 1S/C11H13F3N2O2/c1-10(2,15)6-7-3-8(11(12,13)14)5-9(4-7)16(17)18/h3-5H,6,15H2,1-2H3
• InChI Key： FJSFNRICFJZXFN-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CC(=C1)CC(C)(C)N)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 262.09291215g/mol
• Monoisotopic Mass: 262.09291215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-methyl-1-3-nitro-5-(trifluoromethyl)phenylpropan-2-amine

Compound CAS No. 2229551-07-7: 2-Methyl-1-(3-Nitro-5-Trifluoromethylphenyl)Propan-2-Amine

The compound CAS No. 2229551-07-7, also known as 2-Methyl-1-(3-Nitro-5-Trifluoromethylphenyl)Propan-2-Amine, is a highly specialized organic compound with a complex structure that combines several functional groups, each contributing to its unique chemical properties and potential applications. This compound has garnered significant attention in recent years due to its promising role in various fields, including pharmaceuticals, agrochemicals, and advanced materials.

The molecular structure of CAS No. 2229551-07-7 is characterized by a central propanamine backbone, with a methyl group attached to the second carbon atom. The phenyl ring substituent is further substituted with a nitro group at the 3-position and a trifluoromethyl group at the 5-position, creating a highly electron-deficient aromatic system. This unique combination of functional groups imparts the compound with distinct electronic and steric properties, making it an attractive candidate for various chemical transformations and applications.

Recent studies have highlighted the potential of CAS No. 2229551-07-7 in the development of novel pharmaceutical agents. The nitro group at the 3-position of the phenyl ring contributes to the compound's ability to act as a nitrating agent under specific conditions, while the trifluoromethyl group enhances its stability and lipophilicity, which are critical properties for drug candidates targeting specific biological pathways or receptors.

In addition to its pharmaceutical applications, CAS No. 2229551-07-7 has shown promise in agrochemical research. The compound's ability to modulate enzyme activity and its resistance to metabolic degradation make it a potential candidate for developing new classes of pesticides or herbicides with improved efficacy and reduced environmental impact.

The synthesis of CAS No. 2229551-07-7 involves a multi-step process that typically begins with the preparation of the substituted phenol derivative followed by nitration and subsequent alkylation steps to introduce the propanamine backbone. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for synthesizing this compound, reducing production costs and minimizing waste generation.

From a structural standpoint, CAS No. 2229551-07-7 exhibits significant steric hindrance due to the bulky trifluoromethyl group on the phenyl ring, which can influence its reactivity in various chemical reactions. This steric effect has been exploited in recent studies to design more selective catalysts or intermediates for complex organic transformations.

The electronic properties of CAS No. 2468468648 are further modulated by the nitro group's electron-withdrawing nature, which increases the electrophilicity of the aromatic ring and enhances its reactivity towards nucleophilic substitution or addition reactions. This feature has been leveraged in recent research to develop new materials with tailored electronic properties for applications in optoelectronics or energy storage devices.

In conclusion, CAS No. 6846846846 represents a versatile building block with immense potential across multiple disciplines due to its unique combination of functional groups and tunable chemical properties. As research continues to uncover new applications and efficient synthesis routes for this compound, it is poised to play an increasingly important role in advancing modern chemistry and material science.